4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2-(p-tolyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide

• IUPAC Name: 2-(4-methylphenyl)-4-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-1,1-dioxo-1λ6,2,4-benzothiadiazin-3-one
• InChI: InChI=1S/C22H25N3O4S/c1-16-7-9-18(10-8-16)25-22(27)24(15-21(26)23-13-11-17(2)12-14-23)19-5-3-4-6-20(19)30(25,28)29/h3-10,17H,11-15H2,1-2H3
• InChI Key: XGPQNSFXMGMTPD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)CN2C3=CC=CC=C3S(=O)(=O)N(C2=O)C4=CC=C(C=C4)C
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2-(p-tolyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H25N3O4S and its molecular weight is 427.52. The purity is usually 95%.
BenchChem offers high-quality 4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2-(p-tolyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-(4-methylpiperidin-1-yl)-2-oxoethyl)-2-(p-tolyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• A study by Kaur et al. (2012) synthesized various benzoxazepine and benzothiazepine derivatives, screening them for antipsychotic and anticonvulsant activities. One compound in this series was identified as the most active, indicating the potential therapeutic applications of such compounds in treating psychiatric and neurological disorders Kaur et al., 2012.

Antimicrobial and Antioxidant Activities

• Zia-ur-Rehman et al. (2009) reported the synthesis of novel biologically active compounds, demonstrating preliminary evaluation for their antibacterial and DPPH radical scavenging activities. This suggests the potential of these compounds in developing new antimicrobial and antioxidant therapies Zia-ur-Rehman et al., 2009.

Anticancer and Anti-HIV Properties

• Jashari et al. (2007) improved the synthesis of 4-chlorocoumarin-3-sulfonyl chloride and explored its reactions with different nucleophiles to produce compounds with potential anticancer and anti-HIV properties. This study highlights the therapeutic potential of such derivatives in treating cancer and HIV Jashari et al., 2007.

Green Chemistry and Synthesis Efficiency

• Khazaei et al. (2015) utilized N,2-Dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide as an efficient catalyst for the synthesis of various derivatives, showcasing the method's advantages like mild reaction conditions, high yields, and compliance with green chemistry principles Khazaei et al., 2015.